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Compound of Interest

Compound Name: Agrimycin 100

Cat. No.: B1209027

Provides essential, immediate safety and logistical information, including operational and
disposal plans. This content provides procedural, step-by-step guidance that directly answers
specific operational questions. Become customers' preferred source for information on
laboratory safety and chemical handling, building deep trust by providing value beyond the
product itself.

Agrimycin 100 is an agricultural antibiotic formulation containing streptomycin sulfate and
oxytetracycline.[1] In a laboratory setting, particularly for researchers, scientists, and drug
development professionals, handling this compound requires stringent safety protocols to
mitigate risks of exposure and ensure proper disposal. This guide provides detailed procedures
for the safe handling of Agrimycin 100 and its primary active component, streptomycin sulfate.

l. Personal Protective Equipment (PPE)

When handling Agrimycin 100, a comprehensive PPE strategy is crucial to prevent contact,
inhalation, and ingestion. The following table summarizes the required PPE.
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PPE Category Item Specification and Use

Wear chemical-resistant
gloves, such as nitrile rubber.
[2] It is recommended to use
gloves with a protection class
of 3 or higher (breakthrough
time >60 minutes).[1] For

) prolonged or repeated contact,

Hand Protection Gloves

a glove with a protection class
of 5 or higher (>240 minutes
breakthrough time) is advised.
[1] Always inspect gloves for
tears or punctures before use
and wash hands thoroughly

after removal.

Use safety glasses with side
shields or chemical safety
goggles conforming to OSHA's
Eye Protection Safety Glasses/Goggles eye and face protection
regulations in 29 CFR
1910.133 or European
Standard EN166.[3][4]

A buttoned-up laboratory coat
or apron should be worn.[2]
] For handling larger quantities
Body Protection Lab Coat/Coveralls ) ]
(over 1 kilogram), disposable
coveralls of low permeability

are recommended.[1]

Respiratory Protection Respirator A NIOSH-approved respirator
is required when handling the
powder form of Agrimycin 100
or when dust may be
generated.[5] A half-face
respirator with a P100 (or N95

for oil-free environments)
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particulate filter is
recommended.[6] Ensure the
respirator is properly fit-tested
and used in accordance with a
respiratory protection program
that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2

requirements.[4]

Il. Occupational Exposure Limits

While some safety data sheets indicate that no specific occupational exposure limits have been
established for streptomycin sulfate by certain regional regulatory bodies,[3] other sources
provide guidance. It is prudent to adhere to the most protective exposure limit available.

Substance Regulatory Body Exposure Limit

] ] OEB 3 - Sensitizer (control
) Pfizer Occupational Exposure
Streptomycin Sulfate exposure to the range of

Band (OEB
( ) >10pg/m3 to <100pg/m3)[7]

Streptomycin Sulfate ACGIH (Threshold Limit Value)  TWA: 5 mg/m3[8]

lll. Safe Handling and Operational Plan

A systematic approach to handling Agrimycin 100 in a laboratory setting minimizes the risk of
exposure. The following workflow outlines the key steps from preparation to disposal.

Caption: Workflow for the safe handling of Agrimycin 100 in a laboratory setting.

IV. Experimental Protocols

A. Protocol for Weighing and Preparing a Stock Solution of Agrimycin 100
e Preparation:

o Designate a well-ventilated area, preferably a chemical fume hood, for handling the
Agrimycin 100 powder.
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o

[e]

[e]

Assemble all necessary PPE as outlined in Table 1.

Gather all required materials: Agrimycin 100 container, spatula, weigh boat, volumetric
flask, and the appropriate solvent.

Prepare a spill kit appropriate for handling powders.

e Procedure:

o

Don the required PPE, ensuring the respirator provides a proper seal.

Carefully open the Agrimycin 100 container inside the fume hood to minimize dust
generation.

Using a clean spatula, transfer the desired amount of powder to a weigh boat on a
calibrated analytical balance.

Record the weight and carefully transfer the powder to the volumetric flask.

To prepare a solution, slowly add the solvent to the flask, ensuring the powder is wetted
before swirling to dissolve. This minimizes the potential for aerosolization.

Once the powder is dissolved and the final volume is reached, cap the flask and mix
thoroughly.

e Post-Procedure:

Decontaminate the spatula and any other reusable equipment.

Wipe down the work surface in the fume hood with an appropriate decontaminating
solution.

Dispose of the weigh boat and any other contaminated disposable materials as solid
hazardous waste.

Carefully doff PPE, avoiding self-contamination, and dispose of it appropriately.

Wash hands thoroughly with soap and water.
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B. Protocol for Disposal of Agrimycin 100 Waste

Proper disposal of Agrimycin 100 and contaminated materials is critical to prevent
environmental contamination and the development of antibiotic resistance.

1. Solid Waste Disposal:

o Contaminated PPE and Consumables: All used gloves, masks, weigh boats, and other
disposable items that have come into contact with Agrimycin 100 should be collected in a
designated, labeled hazardous waste container.

e Unused/Expired Product: Unused or expired Agrimycin 100 powder should not be disposed
of in the regular trash. It must be disposed of as hazardous chemical waste through your
institution's Environmental Health and Safety (EHS) office.

2. Liquid Waste Disposal:

e Aqueous Solutions: Streptomycin is stable in neutral solutions but will degrade under acidic
or basic conditions.[9]

o For small quantities of dilute solutions, consult with your institution's EHS for guidance on
chemical inactivation. This may involve adjusting the pH to acidic or alkaline levels for a
specified period to promote hydrolysis.

o Never pour solutions containing Agrimycin 100 down the drain.

o Cell Culture Media: Cell culture media containing Agrimycin 100 should be treated as
biohazardous and chemical waste.

o Autoclaving may not be sufficient to degrade the antibiotic.[10]

o A common procedure for media containing penicillin-streptomycin is to decontaminate with
a 1% Virkon S solution for 24 hours before disposal as chemical waste.[2] This method
should be verified with your institution's EHS for applicability to Agrimycin 100.

o All liquid waste should be collected in a clearly labeled hazardous waste container for
disposal through your institution's EHS program.
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The following diagram illustrates the decision-making process for the disposal of Agrimycin
100 waste.

Caption: Decision tree for the proper disposal of Agrimycin 100 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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